Cas no 83392-35-2 (S-Methyl 3-oxo-3-(4-methylphenyl)propanedithioate)

• Product Name: S-Methyl 3-oxo-3-(4-methylphenyl)propanedithioate
• CAS No: 83392-35-2
• MF: C₁₁H₁₂OS₂
• MW: 224.342380523682
• CID: 2147221
• Update Time: 2023-08-04

S-Methyl 3-oxo-3-(4-methylphenyl)propanedithioate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(4-methylphenyl)-3-oxopropanedithioate
• S-methyl 3-oxo-3-(4-methylphenyl)propanedithioate
• 3-(p-tolyl)-3-keto-propanedithioic acid-methylester
• 3-(4-Methylphenyl)-3-oxopropanedithioic acid methyl ester
• S-Methyl 3-oxo-3-(4-methylphenyl)propanedithioate

• Inchi： 1S/C11H12OS2/c1-8-3-5-9(6-4-8)10(12)7-11(13)14-2/h3-6H,7H2,1-2H3
• InChI Key： OGWSPTVGPYXENR-UHFFFAOYSA-N
• SMILES： S(C)C(CC(C1C=CC(C)=CC=1)=O)=S

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 217
• Topological Polar Surface Area: 74.5